Cas no 1693879-65-0 (N-[(3-aminocyclopentyl)methyl]-3-methylbutanamide)

• Product Name: N-[(3-aminocyclopentyl)methyl]-3-methylbutanamide
• CAS No: 1693879-65-0
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 5779408
• PubChem ID: 83619297
• Update Time: 2025-06-07

N-[(3-aminocyclopentyl)methyl]-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• 1693879-65-0
• N-[(3-aminocyclopentyl)methyl]-3-methylbutanamide
• EN300-740538

• Inchi： 1S/C11H22N2O/c1-8(2)5-11(14)13-7-9-3-4-10(12)6-9/h8-10H,3-7,12H2,1-2H3,(H,13,14)
• InChI Key： ALRNKUQFBIHAAP-UHFFFAOYSA-N
• SMILES： O=C(CC(C)C)NCC1CCC(C1)N

Computed Properties

• Exact Mass: 198.173213330g/mol
• Monoisotopic Mass: 198.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.1Ų

Additional information on N-[(3-aminocyclopentyl)methyl]-3-methylbutanamide

Professional Introduction to N-[(3-aminocyclopentyl)methyl]-3-methylbutanamide (CAS No. 1693879-65-0)

N-[(3-aminocyclopentyl)methyl]-3-methylbutanamide, a compound with the chemical identifier CAS No. 1693879-65-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and biochemical research. The unique combination of functional groups in its molecular framework makes it a promising candidate for further exploration in medicinal chemistry.

The structural motif of N-[(3-aminocyclopentyl)methyl]-3-methylbutanamide incorporates a cyclopentyl ring linked to an amine group, which is further substituted with a methylbutanamide moiety. This configuration not only imparts distinct chemical properties but also opens up possibilities for diverse interactions with biological targets. The presence of the cyclopentyl group, in particular, has been associated with enhanced binding affinity and selectivity in several pharmacological contexts.

Recent studies have highlighted the importance of cycloalkylamine derivatives in the development of novel therapeutic agents. The N-[(3-aminocyclopentyl)methyl]-3-methylbutanamide structure aligns well with this trend, offering a scaffold that can be modified to achieve specific pharmacological effects. Researchers have been exploring its potential as an intermediate in synthesizing more complex molecules with tailored biological activities.

In the realm of drug discovery, the compound's ability to modulate enzyme activity and receptor binding has been a focal point of investigation. Preliminary findings suggest that derivatives of N-[(3-aminocyclopentyl)methyl]-3-methylbutanamide may exhibit properties conducive to treating neurological disorders, inflammatory conditions, and other metabolic diseases. The cyclopentyl moiety's role in stabilizing protein-ligand interactions is particularly noteworthy, as it can enhance the compound's bioavailability and therapeutic efficacy.

The synthesis of N-[(3-aminocyclopentyl)methyl]-3-methylbutanamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent quality standards. Techniques such as catalytic hydrogenation, nucleophilic substitution, and protection-deprotection strategies are commonly utilized in its preparation.

One of the most compelling aspects of this compound is its versatility as a building block for more complex pharmacophores. By modifying specific functional groups or introducing additional substituents, chemists can generate a library of derivatives with varying biological profiles. This flexibility has made N-[(3-aminocyclopentyl)methyl]-3-methylbutanamide a valuable asset in medicinal chemistry research.

The pharmacokinetic properties of N-[(3-aminocyclopentyl)methyl]-3-methylbutanamide are also under scrutiny. Studies have begun to elucidate how its molecular structure influences absorption, distribution, metabolism, and excretion (ADME) characteristics. Understanding these parameters is crucial for designing clinical trials and predicting the compound's behavior in vivo. Advanced computational modeling techniques have been instrumental in predicting ADME profiles, thereby streamlining the drug development process.

In conclusion, N-[(3-aminocyclopentyl)methyl]-3-methylbutanamide (CAS No. 1693879-65-0) represents a promising avenue for innovation in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. As research continues to uncover new applications and synthetic pathways, this compound is poised to play a significant role in the development of next-generation therapeutics.